- Sugar compound having polyethylene glycol chain, and precursor of antibody-drug complex, World Intellectual Property Organization, , ,
Cas no 944251-24-5 (N3-PEG4-C2-NHS ester)
N3-PEG4-C2-NHS ester Chemical and Physical Properties
Names and Identifiers
-
- NHS-PEG4-azide
- Azido-PEG4-NHS Ester
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]propanoate
- 15-Azido-4,7,10,13-tetraoxapentadecanoic Acid N-Succinimidyl Ester
- AmbotzPEG1400
- N-Succinimidyl 15-Azido-4,7,10,13-tetraoxapentadecanoate
- Azido-dPEG 4-NHS
- 2,5-Dioxopyrrolidin-1-yl 3-(2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy)propionate
- N3-PEG4-C2-NHS ester
- N3-DPEG(4)-NHS
- Azido-dPEG(R)4-NHS ester
- BIPG1156
- C15H24N4O8
- 6524AJ
- KM3284
- A2388
- 1-[(1-Azido-15-oxo-3,6,9,12-tetraoxapentadecan-15-yl)oxy]pyrrolidine-2,5-dione
- 2,5-Dioxopyrrolidin-1-yl 1-azido-3,6,9,12-tetraoxapentadecan-15-oate
- 3-(Azidotetra(ethyleneoxy))propionic acid succinimidyl ester
- Azido-dPEG4-NHS ester
- N3-PEG4-CH2CH2COONHS Ester
- NHS-Peg4-Azide Ester
- PD171735
- BP-20518
- MFCD13184948
- SY034932
- 944251-24-5
- HY-130109
- Azido-PEG4-NHS
- C70337
- R14-0320
- A930137
- CS-0105092
- AKOS027250860
- 3-Azido(peg4)propionic acid N-hydroxysuccinimide ester
- EN300-364604
- N3-PEG4-SPA
-
- MDL: MFCD13184948
- Inchi: 1S/C15H24N4O8/c16-18-17-4-6-24-8-10-26-12-11-25-9-7-23-5-3-15(22)27-19-13(20)1-2-14(19)21/h1-12H2
- InChI Key: OIGKWPIMJCPGGD-UHFFFAOYSA-N
- SMILES: [N-]=[N+]=NCCOCCOCCOCCOCCC(ON1C(=O)CCC1=O)=O
Computed Properties
- Exact Mass: 388.15900
- Monoisotopic Mass: 388.15941374 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 388.37
- XLogP3: -0.5
- Topological Polar Surface Area: 115
Experimental Properties
- PSA: 150.35000
- LogP: -0.24894
N3-PEG4-C2-NHS ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:<0°C
N3-PEG4-C2-NHS ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A305020-100mg |
N3-PEG4-C2-NHS ester |
944251-24-5 | 95% | 100mg |
¥685.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A305020-25mg |
N3-PEG4-C2-NHS ester |
944251-24-5 | 95% | 25mg |
¥214.90 | 2023-09-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY034932-0.25g |
NHS-PEG4-azide |
944251-24-5 | ≥98% | 0.25g |
¥445.00 | 2025-04-11 | |
| Chemenu | CM339201-100mg |
N3-PEG4-C2-NHS ester |
944251-24-5 | 95%+ | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM339201-250mg |
N3-PEG4-C2-NHS ester |
944251-24-5 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM339201-1g |
N3-PEG4-C2-NHS ester |
944251-24-5 | 95%+ | 1g |
$176 | 2024-07-19 | |
| Chemenu | CM339201-5g |
N3-PEG4-C2-NHS ester |
944251-24-5 | 95%+ | 5g |
$800 | 2024-07-19 | |
| TRC | A965435-250mg |
Azido-Peg4-NHS Ester |
944251-24-5 | 250mg |
$ 867.00 | 2023-04-19 | ||
| TRC | A965435-500mg |
Azido-Peg4-NHS Ester |
944251-24-5 | 500mg |
$ 1556.00 | 2023-04-19 | ||
| TRC | A965435-1g |
Azido-Peg4-NHS Ester |
944251-24-5 | 1g |
$ 2796.00 | 2023-04-19 |
N3-PEG4-C2-NHS ester Production Method
Production Method 1
Production Method 2
- Method for identifying potential drug target protein useful for development of antibody drug, and method for producing antibody directed against target protein using labeled protien, World Intellectual Property Organization, , ,
Production Method 3
- Slow-release cytokine conjugates, World Intellectual Property Organization, , ,
Production Method 4
- Near-infrared sensitive extracellular matrix-derived hydrogel and composition for filler treatment using the same, Korea, , ,
Production Method 5
1.2 Solvents: Water ; pH 7.6
1.3 Reagents: Dextran sulfate Solvents: Water ; 2 h, pH 9, rt
1.4 Solvents: Water ; pH 7.7
- Nanoparticles conjugated with photocleavable linkers for the intracellular delivery of biomolecules, Bioconjugate Chemistry, 2018, 29(5), 1485-1489
Production Method 6
- Payload-polymer-protein conjugates, World Intellectual Property Organization, , ,
Production Method 7
- α-Ray emitting antibody-drug conjugate, World Intellectual Property Organization, , ,
Production Method 8
- Improved cell-targeting binding molecule, World Intellectual Property Organization, , ,
N3-PEG4-C2-NHS ester Raw materials
N3-PEG4-C2-NHS ester Preparation Products
N3-PEG4-C2-NHS ester Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on N3-PEG4-C2-NHS ester
Professional Introduction to Compound with CAS No. 944251-24-5 and Product Name: N3-PEG4-C2-NHS ester
The compound with the CAS number 944251-24-5 and the product name N3-PEG4-C2-NHS ester represents a significant advancement in the field of bioconjugation chemistry. This molecule, featuring a PEG4 (polyethylene glycol) linker and an NHS (N-hydroxysuccinimide) ester functional group, has garnered considerable attention due to its versatile applications in pharmaceutical development, diagnostics, and biotechnology. The N3-PEG4-C2-NHS ester is designed to facilitate the efficient and site-specific modification of biomolecules, making it an invaluable tool for researchers seeking to enhance the stability, solubility, and bioavailability of therapeutic agents.
In recent years, the use of PEGylated compounds has become increasingly prevalent in drug development. PEGylation, the process of covalently attaching polyethylene glycol (PEG) chains to a molecule, offers several advantages. These include prolonged circulation time in the bloodstream, reduced immunogenicity, and improved pharmacokinetic profiles. The N3-PEG4-C2-NHS ester is particularly notable because it combines these benefits with the convenience of an NHS ester group, which readily reacts with primary amines to form stable amide bonds. This reactivity makes it an excellent choice for conjugating antibodies, peptides, and other biomolecules.
The structure of N3-PEG4-C2-NHS ester is meticulously designed to optimize its functionality. The PEG4 moiety provides a hydrophilic barrier that protects the attached biomolecule from enzymatic degradation while also reducing non-specific binding interactions. This is particularly important for therapeutic proteins that require prolonged circulation to reach their target sites effectively. The NHS ester group, located at the C2 position relative to the nitrogen atom (N3), ensures high reactivity toward amine-containing compounds. This reactivity is critical for forming stable conjugates that maintain the integrity of the bioactive molecule throughout its intended application.
Recent studies have highlighted the importance of precise molecular design in enhancing therapeutic efficacy. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that PEGylation can significantly improve the half-life of monoclonal antibodies in vivo. The study compared various PEG lengths and found that PEG4 provided an optimal balance between prolonging circulation time and maintaining antibody activity. Similarly, another investigation in *Bioconjugate Chemistry* explored the impact of NHS ester-based conjugation on peptide stability and bioavailability. The results indicated that compounds like N3-PEG4-C2-NHS ester could enhance peptide delivery by up to 50% compared to unconjugated forms.
The versatility of N3-PEG4-C2-NHS ester extends beyond pharmaceutical applications. In diagnostics, this compound has been utilized to develop highly sensitive immunoassays. By conjugating antibodies or antigens with PEG chains, researchers can improve signal detection while minimizing background noise. This is particularly relevant for diagnostic tests that require high specificity and sensitivity, such as those used for early disease detection or monitoring treatment responses.
Moreover, advancements in nanotechnology have opened new avenues for utilizing N3-PEG4-C2-NHS ester in drug delivery systems. Nanoparticles functionalized with this compound have shown promise in targeted drug delivery due to their ability to evade biological barriers and accumulate at disease sites. A 2022 review article in *Advanced Drug Delivery Reviews* summarized several examples where PEGylated nanoparticles conjugated via NHS esters achieved enhanced therapeutic outcomes compared to conventional formulations.
The chemical properties of N3-PEG4-C2-NHS ester also make it suitable for use in material science applications. For example, researchers have explored its potential as a crosslinking agent for hydrogels used in tissue engineering scaffolds. The PEG chains contribute to biocompatibility and water retention, while the NHS ester allows for controlled functionalization with growth factors or other bioactive molecules.
In conclusion, the compound with CAS number 944251-24-5, specifically marketed as N3-PEG4-C2-NHS ester, represents a cutting-edge tool in modern chemistry and biotechnology. Its unique combination of a hydrophilic PEG linker and a reactive NHS ester group enables versatile applications across pharmaceuticals, diagnostics, nanotechnology, and materials science. As research continues to uncover new uses for this compound, its significance is likely to grow further, solidifying its role as an essential component in advanced molecular design.
944251-24-5 (N3-PEG4-C2-NHS ester) Related Products
- 1807530-06-8(Azido-PEG1-NHS ester)
- 1108750-59-9(Azido-PEG12-NHS ester)
- 2055014-64-5(Azido-PEG6-NHS ester)
- 1204834-00-3(Azido-PEG8-NHS ester)
- 1610796-02-5(2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-Dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylimino-iminoazanium)
- 1807518-71-3(Hydroxy-PEG3-NHS)
- 2055042-58-3(N-(Azido-PEG3)-N-bis(PEG3-NHS ester))
- 1245718-89-1(N3-PEG3-C2-NHS ester)
- 1312309-64-0(N3-PEG2-C2-NHS ester)
- 1895916-27-4(Acid-PEG9-NHS ester)